1-Isopropyl-3-(2,2,2-trifluoroethoxy)-1H-pyrazol-4-amine hydrochloride

• IUPAC Name: 1-propan-2-yl-3-(2,2,2-trifluoroethoxy)pyrazol-4-amine;hydrochloride
• InChI: InChI=1S/C8H12F3N3O.ClH/c1-5(2)14-3-6(12)7(13-14)15-4-8(9,10)11;/h3,5H,4,12H2,1-2H3;1H
• InChI Key: IAZMBFVPZJTXNN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1C=C(C(=N1)OCC(F)(F)F)N.Cl
• Molecular Formula: C8H13ClF3N3O
• Molecular Weight: 259.66 g/mol

Description

“1-Isopropyl-3-(2,2,2-trifluoroethoxy)-1H-pyrazol-4-amine hydrochloride” is a chemical compound with the molecular formula C9H13F3N2O. It’s also known as "1-isopropyl-3-[(2,2,2-trifluoroethoxy)methyl]-1H-pyrazole".

Molecular Structure Analysis

The molecular structure of this compound includes an isopropyl group attached to a pyrazole ring, which is further substituted with a trifluoroethoxy group. The molecular weight of the compound is 222.21.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its structure. Given its molecular formula, it’s likely to be a solid at room temperature. Other properties such as solubility, melting point, and boiling point would need to be determined experimentally.

Scientific Research Applications

• Ring Transformation in Heterocyclic Chemistry : Y. Kurasawa et al. (1988) explored the ring transformation of 1,5-benzoxazepines into spirobenzoxazoles, including the synthesis of pyrazolo[1′,5′:3,4][1,2,4]triazino-[5,6-b][1,5]benzoxazepines. This research demonstrates the compound's utility in creating complex heterocyclic structures, which are crucial in medicinal chemistry (Kurasawa et al., 1988).

• Precursor for C-Nucleoside Analogues : In the field of carbohydrate chemistry, Reinaldo Molina Ruiz et al. (2004) used a similar compound in synthesizing novel anellated pyranosides as precursors of C-nucleoside analogues. This showcases its role in the synthesis of complex sugars and nucleosides, which have implications in drug development and biochemistry (Ruiz et al., 2004).

• Synthesis of Heterocyclic Analogues : G. Eller et al. (2006) described an efficient synthesis method for various pyrano[2,3-c]pyrazol-4(1H)-ones using 1-substituted or 1,3-disubstituted 2-pyrazolin-5-ones. This research highlights the compound's versatility in creating diverse heterocyclic analogues, which are significant in pharmaceutical chemistry (Eller et al., 2006).

• RET Kinase Inhibitors Synthesis : In medicinal chemistry, P. Dinér et al. (2012) synthesized a series of 3-substituted-1-isopropyl-1H-pyrazolo[3,4-d]pyrimidin-4-amines as RET protein kinase inhibitors, demonstrating the compound's potential in creating targeted therapeutic agents (Dinér et al., 2012).

• Fluorescence and OLED Materials : P. Szlachcic et al. (2017) developed a method for synthesizing substituted 1H-pyrazolo[3,4-b]quinolines, highlighting the compound's application in creating materials with fluorescence properties useful in organic light-emitting diodes (OLEDs) (Szlachcic et al., 2017).

• Antibacterial and Antimicrobial Agents : H. Hassaneen et al. (2019) investigated the synthesis of novel pyrazolo[3,4-d]pyrimidine and pyrazolo[4,3-e][1,2,4]triazolo[3,4-c]pyrimidine derivatives for antimicrobial studies. This research indicates the compound's potential in developing new antibacterial and antimicrobial agents (Hassaneen et al., 2019).

Mechanism of Action

The mechanism of action of this compound is not clear from the available information. It would depend on the context in which it’s used, such as in a pharmaceutical or industrial setting.

Future Directions

The future directions for this compound would depend on its potential applications. It could be of interest in various fields such as pharmaceuticals, materials science, or chemical synthesis.